Cas no 1804418-10-7 (4-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 4-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1804418-10-7
• MF: C₁₀H₈F₂N₄
• MW: 222.194128036499
• CID: 4877609
• Update Time: 2025-10-23

4-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C10H8F2N4/c11-10(12)9-6(4-14)3-7(1-2-13)16-8(9)5-15/h3,10H,1,4,14H2
• InChI Key： UXEVVHHCKJAEOH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(CC#N)C=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: 0.1
• Topological Polar Surface Area: 86.5

Additional information on 4-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

4-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile: A Comprehensive Overview

The compound 4-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile, identified by the CAS number 1804418-10-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including an amino group, cyano groups, and a difluoromethyl group. These substituents contribute to its unique chemical properties and reactivity, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the importance of 4-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile in the development of advanced materials and pharmaceuticals. The presence of multiple functional groups allows for versatile chemical interactions, enabling the compound to serve as a building block in the synthesis of more complex molecules. For instance, researchers have explored its role in the creation of novel catalysts for organic synthesis, where its electronic properties and structural flexibility play a crucial role.

In the context of drug discovery, this compound has shown promise as a lead molecule for developing bioactive agents. Its structure provides opportunities for modifying pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug design. Additionally, the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it a valuable candidate for further exploration in medicinal chemistry.

The synthesis of 4-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile involves a series of carefully designed organic reactions, including nucleophilic substitutions, eliminations, and additions. These reactions are optimized to ensure high yields and purity, which are essential for maintaining the compound's integrity in subsequent applications. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the need to scale up production for industrial use.

Beyond its chemical synthesis, this compound has also been studied for its environmental impact and sustainability. Researchers have investigated its degradation pathways under various conditions, aiming to minimize its ecological footprint while maximizing its utility. These studies underscore the importance of responsible chemical practices in modern research and development.

In conclusion, 4-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile, with its unique structure and versatile properties, represents a significant advancement in organic chemistry. Its potential applications span across multiple disciplines, from materials science to pharmacology, making it a subject of ongoing research interest. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in shaping future innovations.